Cas no 116805-87-9 (5-Hydroxy-5-phenylpentanoic acid)

• Product Name: 5-Hydroxy-5-phenylpentanoic acid
• CAS No: 116805-87-9
• Molecular Formula: C₁₁H₁₄O₃
• Molecular Weight: 194.227063655853
• MDL: MFCD09890994
• CID: 5243192
• PubChem ID: 275621

5-Hydroxy-5-phenylpentanoic acid Properties

Names and Identifiers

• 5-hydroxy-5-phenylpentanoic acid
• NSC122574
• 5-hydroxy-5-phenylpentanoicacid
• J3.661.109J
• Benzenepentanoic acid, δ-hydroxy-

• MDL： MFCD09890994
• InChIKey： NUYDHIAZJRTXQB-UHFFFAOYSA-N
• Inchi： 1S/C11H14O3/c12-10(7-4-8-11(13)14)9-5-2-1-3-6-9/h1-3,5-6,10,12H,4,7-8H2,(H,13,14)
• SMILES： OC(C1C=CC=CC=1)CCCC(=O)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 194.094294304g/mol
• Heavy Atom Count: 14
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids